Cas no 1805067-47-3 (5-Ethoxy-2-fluoro-4-iodopyridine)

• Product Name: 5-Ethoxy-2-fluoro-4-iodopyridine
• CAS No: 1805067-47-3
• MF: C₇H₇FINO
• MW: 267.039457559586
• MDL: MFCD28795550
• CID: 4905194
• Update Time: 2026-02-27

5-Ethoxy-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-fluoro-4-iodopyridine

• MDL： MFCD28795550
• Inchi： 1S/C7H7FINO/c1-2-11-6-4-10-7(8)3-5(6)9/h3-4H,2H2,1H3
• InChI Key： TVIKFXDXVPVOLL-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 5-Ethoxy-2-fluoro-4-iodopyridine

Comprehensive Overview of 5-Ethoxy-2-fluoro-4-iodopyridine (CAS No. 1805067-47-3): Properties, Applications, and Industry Insights

5-Ethoxy-2-fluoro-4-iodopyridine (CAS No. 1805067-47-3) is a halogenated pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of fluorinated and iodinated heterocycles, which are increasingly sought after for their role in drug discovery and material science. The presence of both fluoro and iodo substituents on the pyridine ring enhances its reactivity, making it a versatile building block for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 5-Ethoxy-2-fluoro-4-iodopyridine. Researchers are exploring its potential as a precursor for PET radiotracers (Positron Emission Tomography) due to the radioactive isotope compatibility of iodine. Additionally, its ethoxy group contributes to improved solubility, a critical factor in bioavailability optimization—a hot topic in small-molecule drug development forums and publications.

The synthesis of 5-Ethoxy-2-fluoro-4-iodopyridine typically involves selective halogenation and alkoxylation steps, with yields optimized through microwave-assisted synthesis—a technique frequently searched in organic chemistry databases. Its molecular weight (283.03 g/mol) and logP value (predicted ~2.1) align with Lipinski’s Rule of Five, making it a candidate for central nervous system (CNS) drug scaffolds. This aligns with current industry focus on blood-brain barrier permeability, a recurring keyword in neurological disorder research.

In agrochemical applications, 5-Ethoxy-2-fluoro-4-iodopyridine serves as an intermediate for crop protection agents, particularly those targeting fungal resistance. The fluoro moiety enhances binding affinity to fungal enzymes, while the iodo group allows further functionalization—a strategy discussed in recent sustainable agriculture webinars. Patent analyses reveal its use in herbicide formulations, coinciding with rising Google searches for "eco-friendly pesticide alternatives."

From a regulatory standpoint, this compound is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), though proper laboratory safety protocols for halogen handling apply. Its storage conditions (typically 2–8°C under inert atmosphere) and stability data are frequently queried in chemical supplier FAQs, reflecting end-user concerns about compound degradation.

Emerging applications include its role in OLED materials, where iodopyridines contribute to electron transport layers. This connects to trending searches on "flexible display technology" and "organic electronics." Analytical characterization via HPLC-MS and NMR (notable for 19F-NMR signals at ~-60 ppm) is well-documented, addressing common questions about purity verification methods in pharmaceutical QC workflows.

Market intelligence indicates growing demand for 5-Ethoxy-2-fluoro-4-iodopyridine from contract research organizations (CROs), especially in Asia-Pacific regions. This correlates with increased searches for "custom synthesis Asia" and "halogenated pyridine suppliers." Price benchmarks (approximately $120–$150/g for research quantities) position it as a high-value intermediate, a term often paired with "cost-effective scaling" in chemical procurement discussions.

Future research directions may explore its click chemistry potential via iodine-azide cycloadditions, tapping into the bioconjugation trend. Environmental fate studies—particularly on iodine leaching—could address green chemistry metrics, another high-traffic topic in ACS Sustainable Chemistry publications. These facets make CAS 1805067-47-3 a compound to watch in both academic and industrial settings.